3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H24N4O3S3
• Molecular Weight: 524.7 g/mol
• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[(9-methyl-4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H24N4O3S3/c1-16-4-3-9-28-21(16)26-22(27-10-12-34-13-11-27)19(23(28)30)14-20-24(31)29(25(33)35-20)15-17-5-7-18(32-2)8-6-17/h3-9,14H,10-13,15H2,1-2H3/b20-14-
• InChI Key: ACTJKPLMVINNIW-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)N5CCSCC5
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)N5CCSCC5

Description

3-{(Z)-[3-(4-Methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex synthetic small molecule characterized by a rhodanine-thiazolidinone core fused to a pyridopyrimidinone scaffold. This structural motif is frequently explored in medicinal chemistry for its potential to interact with biological targets, particularly enzymes. Compounds featuring the rhodanine moiety are known to exhibit a range of pharmacological activities, often serving as key scaffolds in the development of enzyme inhibitors. The specific presence of the thiomorpholine group and the methoxybenzyl substitution suggests potential for enhanced solubility and target binding affinity. This reagent is intended for use as a key intermediate or a chemical probe in early-stage drug discovery research, enabling the investigation of structure-activity relationships (SAR) and the development of novel therapeutic agents, particularly in areas such as kinase inhibition or oncology research . It is supplied for laboratory research purposes only and is not intended for diagnostic or therapeutic use. Researchers should handle this compound in accordance with all applicable laboratory safety protocols.

Biological Activity

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential therapeutic applications. Its unique structural features suggest a range of biological activities, making it a candidate for further research in medicinal chemistry.

Chemical Structure and Properties

This compound features a pyrido[1,2-a]pyrimidine core fused with a thiazolidinone ring and a thiomorpholine moiety. The presence of various functional groups such as methoxybenzyl and thioxo contributes to its reactivity and biological interactions.

Property	Value
Molecular Formula	C24H24N4O4S2
Molecular Weight	496.6 g/mol
IUPAC Name	3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
InChI Key	IGLPKIRDCLCMKP-UNOMPAQXSA-N

The precise mechanism of action for this compound is not fully elucidated; however, it is believed to interact with specific molecular targets such as enzymes or receptors. The structural features allow for binding to active sites, potentially modulating their activity and leading to various biological effects.

Biological Activities

Recent studies have highlighted several biological activities associated with this compound:

• Antimicrobial Activity : Preliminary data suggest that the compound exhibits significant antimicrobial properties against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness compared to conventional antibiotics like ciprofloxacin and ketoconazole .
• Anticancer Potential : The compound has shown promising results in inhibiting the proliferation of cancer cells in vitro. For instance, derivatives of similar structures have demonstrated cytotoxic effects on human cancer cell lines, suggesting that modifications to the thiazolidinone ring can enhance anticancer activity .
• Anti-inflammatory Effects : Compounds with similar structural motifs have been reported to exhibit anti-inflammatory properties, which may be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways .

Case Studies

Several case studies have explored the biological activity of compounds related to our target molecule:

• Study on Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of thiazolidinone derivatives against Gram-positive and Gram-negative bacteria. The results indicated that modifications at the benzyl position significantly enhanced antibacterial activity, reinforcing the potential of our target compound in this area .
• Cytotoxicity Assessment : In vitro studies assessed the cytotoxicity of structurally related compounds on various cancer cell lines. Results indicated that certain substitutions increased potency against breast cancer cells, suggesting that our target compound may exhibit similar or enhanced effects due to its unique structure .

Comparison with Similar Compounds

Research Findings

Characterization Data

• Spectroscopy: IR and NMR data for analogous compounds (e.g., Compound C) confirm the Z-configuration of the thiazolidinone methylidene group (C=S stretch at ~1200 cm⁻¹; δ 7.2–7.8 ppm for aromatic protons) .
• Mass Spectrometry : High-resolution MS (e.g., Compound B , [M+H]⁺ = 521.2) validates molecular formulae .

Preparation Methods

Synthesis of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one core is synthesized via a one-pot cyclization reaction. A method described in EP0462834A1 involves reacting 2-aminopyridine derivatives with β-dicarbonyl compounds under acidic conditions .

Key Steps :

• Condensation : 9-Methyl-2-aminopyridine reacts with ethyl acetoacetate in the presence of polyphosphoric acid (PPA) at 120°C for 6 hours to form the pyrido[1,2-a]pyrimidin-4-one scaffold.

• Substitution : The 2-position is functionalized with thiomorpholine via nucleophilic aromatic substitution (SNAr) using thiomorpholine and potassium carbonate in dimethylformamide (DMF) at 80°C .

Optimization Data :

Step	Reagent/Condition	Yield
Cyclization	PPA, 120°C	78%
Thiomorpholine substitution	K₂CO₃, DMF, 80°C	65%

Preparation of the Thiazolidinone Intermediate

The thiazolidinone moiety is synthesized through a cyclocondensation reaction. A modified protocol from ACS Omega (2019) employs 4-methoxybenzylamine, carbon disulfide, and chloroacetic acid in ethanol under reflux .

Reaction Mechanism :

• Formation of dithiocarbamate : 4-Methoxybenzylamine reacts with CS₂ in basic conditions to generate a dithiocarbamate salt.

• Cyclization : Treatment with chloroacetic acid induces cyclization to form 3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one .

Critical Parameters :

• Temperature: 70°C

• Solvent: Ethanol

• Yield: 85%

Coupling of Thiazolidinone and Pyrido[1,2-a]pyrimidin-4-one

The final step involves a stereoselective Knoevenagel condensation to couple the thiazolidinone and pyrido[1,2-a]pyrimidin-4-one moieties.

Procedure :

• The pyrido[1,2-a]pyrimidin-4-one derivative (1 equiv) and thiazolidinone (1.2 equiv) are dissolved in acetic acid.

• Catalytic piperidine (0.1 equiv) is added, and the mixture is heated at 90°C under oxygen for 12 hours .

Stereochemical Control :

• The Z-configuration of the exocyclic double bond is favored due to steric hindrance between the 4-methoxybenzyl group and pyrido[1,2-a]pyrimidin-4-one .

Yield and Purity :

• Isolated yield: 72%

• Purity (HPLC): >98%

Industrial-Scale Considerations

For large-scale production, continuous flow reactors are recommended to enhance heat transfer and reduce reaction times. A study highlights the use of microreactors for the cyclization step, achieving 90% yield with a residence time of 20 minutes .

Characterization and Quality Control

Spectroscopic Validation :

• ¹H NMR (DMSO-d₆): δ 8.21 (s, 1H, pyrimidinone-H), 7.32 (d, J = 8.6 Hz, 2H, methoxybenzyl-H), 3.81 (s, 3H, OCH₃) .

• FT-IR : Peaks at 1685 cm⁻¹ (C=O) and 1240 cm⁻¹ (C=S) .

Chromatographic Methods :

• Reverse-phase HPLC (C18 column, acetonitrile/water gradient) confirms purity .

Challenges and Mitigation Strategies

• Regioselectivity in Pyrido[1,2-a]pyrimidin-4-one Formation :

  • Use of PPA minimizes side products by promoting selective cyclization .

• Oxidative Byproducts :

  • Conducting the Knoevenagel condensation under oxygen suppresses dimerization .

Comparative Analysis of Synthetic Routes

Method	Steps	Total Yield	Key Advantage
Classical stepwise	5	42%	High purity
One-pot CDC	3	68%	Reduced time/cost

Q & A

Basic Research Questions

Q. How can researchers design a synthetic route for this compound, considering its complex heterocyclic framework?

• Methodology : Begin by identifying key structural motifs (e.g., thiazolidinone, pyridopyrimidinone) and their synthetic precedents. For example:

• The thiazolidinone core can be synthesized via cyclization of thiourea derivatives with α,β-unsaturated carbonyl compounds under acidic conditions (e.g., p-toluenesulfonic acid, as in one-step chromenopyrimidine synthesis) .
• The pyridopyrimidinone moiety may require a multi-step approach, such as condensation of substituted pyrimidines with aldehydes, followed by oxidative cyclization. Intermediate purification via column chromatography or recrystallization is critical .
  • Key considerations : Optimize reaction conditions (temperature, solvent, catalyst) using computational tools like quantum chemical reaction path searches to reduce trial-and-error experimentation .

Q. What spectroscopic techniques are essential for confirming the structure of this compound?

• Methodology :

• ¹H/¹³C NMR : Identify characteristic peaks, such as the thioxo group (δ ~160-170 ppm in ¹³C NMR for C=S) and Z-configuration of the methylidene group (via coupling constants in ¹H NMR) .
• Mass spectrometry (HRMS) : Confirm molecular ion peaks and fragmentation patterns aligned with the expected structure .
• IR spectroscopy : Detect functional groups like C=O (1650–1750 cm⁻¹) and C=S (1050–1250 cm⁻¹) .

Q. How can computational methods predict the compound’s physicochemical properties and drug-likeness?

• Methodology :

• Use tools like SwissADME or Molinspiration to calculate logP, topological polar surface area (TPSA), and Lipinski’s Rule of Five compliance .
• Perform density functional theory (DFT) calculations to assess electronic properties (e.g., HOMO-LUMO gaps) influencing reactivity and bioavailability .

Q. What in vitro assays are suitable for preliminary biological activity screening?

• Methodology :

• Antimicrobial activity : Broth microdilution assays to determine minimum inhibitory concentrations (MICs) against Gram-positive/negative bacteria and fungi .
• Anticancer potential : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to evaluate cytotoxicity, with IC₅₀ calculations .

Advanced Research Questions

Q. How can researchers optimize reaction yields and selectivity for large-scale synthesis?

• Methodology :

• Apply machine learning (ML) models trained on reaction databases to predict optimal solvents, catalysts, and temperatures. For example, ICReDD’s approach integrates quantum chemical calculations with experimental feedback loops to narrow down conditions .
• Use COMSOL Multiphysics simulations to model heat/mass transfer in reactors, ensuring scalability and reproducibility .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodology :

• Conduct structure-activity relationship (SAR) studies to isolate the effects of substituents (e.g., 4-methoxybenzyl vs. thiomorpholinyl groups) on activity .
• Validate assays using standardized protocols (e.g., CLSI guidelines for antimicrobial testing) to minimize inter-lab variability .

Q. How can reaction mechanisms for key steps (e.g., thiazolidinone formation) be elucidated?

• Methodology :

• Intermediate trapping : Use low-temperature NMR or quenching agents to isolate reactive intermediates (e.g., enolates or thiourea adducts) .
• DFT-based mechanistic studies : Calculate energy profiles for proposed pathways (e.g., cyclization vs. side reactions) to identify rate-limiting steps .

Q. What approaches identify the compound’s molecular targets in biological systems?

• Methodology :

• Molecular docking : Screen against protein databases (e.g., PDB) to predict binding affinities for targets like DNA gyrase or kinases .
• CRISPR-Cas9 knockouts : Validate target relevance by assessing activity in isogenic cell lines lacking suspected targets .

Q. How do polymorphic forms or solvates impact the compound’s stability and bioactivity?

• Methodology :

• X-ray crystallography : Determine crystal packing and hydrogen-bonding networks influencing stability .
• Accelerated stability studies : Expose polymorphs to stress conditions (heat, humidity) and monitor degradation via HPLC .